Cas no 884340-91-4 (4-Chloro-5,7-dimethoxyquinazoline)

• Product Name: 4-Chloro-5,7-dimethoxyquinazoline
• CAS No: 884340-91-4
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD12828501
• CID: 1120448
• PubChem ID: 22140733
• Update Time: 2025-06-11

4-Chloro-5,7-dimethoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,7-dimethoxyquinazoline
• 4-chloro-5,7-bis(methyloxy)quinazoline
• Quinazoline, 4-chloro-5,7-dimethoxy-
• BTGIKZVZNHHDAU-UHFFFAOYSA-N
• Quinazoline,4-chloro-5,7-dimethoxy-
• AK341138
• 884340-91-4
• DTXSID60622828
• AS-35799
• MFCD12828501
• SCHEMBL1803647
• AKOS027338777
• CS-0172647
• DB-332184
• 4-Chloro-5,7-dimethoxyquinazoline

• MDL： MFCD12828501
• Inchi： 1S/C10H9ClN2O2/c1-14-6-3-7-9(8(4-6)15-2)10(11)13-5-12-7/h3-5H,1-2H3
• InChI Key： BTGIKZVZNHHDAU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=CC2=NC=N1)OC)OC

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2
• XLogP3: 2.4

Experimental Properties

• Color/Form: White to Yellow Solid

4-Chloro-5,7-dimethoxyquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-5,7-dimethoxyquinazoline

Recent Advances in the Application of 4-Chloro-5,7-dimethoxyquinazoline (CAS: 884340-91-4) in Chemical Biology and Pharmaceutical Research

4-Chloro-5,7-dimethoxyquinazoline (CAS: 884340-91-4) has emerged as a key intermediate in the synthesis of biologically active quinazoline derivatives, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its versatility as a building block for targeted drug discovery, owing to its unique chemical properties and ability to modulate critical biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. Researchers utilized 4-Chloro-5,7-dimethoxyquinazoline as a precursor to develop a series of 4-anilinoquinazoline derivatives, which showed potent inhibitory activity against EGFR mutations prevalent in non-small cell lung cancer (NSCLC). The optimized compounds exhibited IC50 values in the low nanomolar range, with improved selectivity profiles compared to existing therapeutics like gefitinib and erlotinib.

In parallel research, scientists have explored the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The chloro and methoxy substituents of 4-Chloro-5,7-dimethoxyquinazoline were found to be crucial for maintaining the optimal spatial orientation between the target-binding moiety and E3 ligase recruiter, enabling efficient protein degradation.

Structural-activity relationship (SAR) studies have provided deeper insights into the compound's pharmacophore features. X-ray crystallographic analysis of 4-Chloro-5,7-dimethoxyquinazoline-bound kinase complexes revealed that the 5,7-dimethoxy groups contribute to enhanced binding affinity through hydrophobic interactions with kinase hinge regions, while the 4-chloro position serves as an ideal point for further derivatization. These findings, published in ACS Chemical Biology (2023), have guided the design of next-generation kinase inhibitors with improved metabolic stability.

Recent advancements in synthetic methodologies have also been reported. A 2024 Organic Letters paper detailed a novel, high-yield (85-92%) microwave-assisted synthesis of 4-Chloro-5,7-dimethoxyquinazoline from commercially available starting materials, significantly improving upon traditional routes that often suffered from low yields (40-50%) and lengthy reaction times. This development has important implications for scaling up production of this valuable intermediate.

Emerging applications extend beyond oncology. Preliminary studies suggest that derivatives of 4-Chloro-5,7-dimethoxyquinazoline may have potential in treating inflammatory diseases and neurological disorders. A 2023 European Journal of Medicinal Chemistry report identified several analogs showing promising activity as JAK3 inhibitors, with potential applications in autoimmune diseases. However, these findings require further validation in preclinical models.

In conclusion, 4-Chloro-5,7-dimethoxyquinazoline (CAS: 884340-91-4) continues to be a molecule of significant interest in medicinal chemistry. Its versatility as a synthetic intermediate, combined with growing understanding of its structure-activity relationships, positions it as a valuable tool for developing targeted therapies across multiple disease areas. Ongoing research is expected to further expand its applications, particularly in the areas of targeted protein degradation and combination therapies for resistant cancers.